N-(2,4-difluorophenyl)-2-ethyl-1-piperidinecarboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-ethylpiperidine-1-carboxamide
• InChI: InChI=1S/C14H18F2N2O/c1-2-11-5-3-4-8-18(11)14(19)17-13-7-6-10(15)9-12(13)16/h6-7,9,11H,2-5,8H2,1H3,(H,17,19)
• InChI Key: HVIITTMNRODWCG-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H18F2N2O
• Molecular Weight: 268.30 g/mol

Description

N-(2,4-difluorophenyl)-2-ethyl-1-piperidinecarboxamide, commonly known as DFPP or Fluorolintane, is a synthetic compound that belongs to the family of piperidinecarboxamides. DFPP has gained significant attention in the scientific community due to its potential applications in research and development.

Mechanism of Action

DFPP exerts its effects by binding to the dopamine and norepinephrine transporters, which are responsible for the reuptake of these neurotransmitters. By inhibiting the reuptake of dopamine and norepinephrine, DFPP increases their levels in the brain, leading to enhanced mood, motivation, and attention.
Biochemical and Physiological Effects:
DFPP has been shown to increase the release of dopamine and norepinephrine in the brain, leading to enhanced cognitive function and mood. In addition, DFPP has been shown to increase the expression of certain genes involved in the regulation of dopamine and norepinephrine signaling.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFPP in lab experiments is its high potency and selectivity for dopamine and norepinephrine transporters. This allows researchers to study the effects of these neurotransmitters on behavior and cognition with greater precision. However, one limitation of using DFPP is its potential for abuse, which may affect the validity of research findings.

Future Directions

There are several potential future directions for research involving DFPP. One area of interest is the role of DFPP in the treatment of mental disorders such as depression and addiction. Another area of research is the development of new compounds based on the structure of DFPP, which may have improved potency and selectivity for dopamine and norepinephrine transporters. Finally, further studies are needed to investigate the long-term effects of DFPP use on brain function and behavior.
Conclusion:
In conclusion, DFPP is a synthetic compound with potential applications in the field of neuroscience research. Its unique chemical structure allows it to interact with the brain's dopamine and norepinephrine receptors, leading to enhanced mood, motivation, and attention. While DFPP has several advantages for lab experiments, its potential for abuse must be taken into consideration. Further research is needed to fully understand the potential benefits and limitations of DFPP use in scientific research.

Synthesis Methods

DFPP can be synthesized using a multi-step process involving the reaction of 2,4-difluoroaniline with ethyl 2-oxocyclohexanecarboxylate, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification through chromatography.

Scientific Research Applications

DFPP has been widely used in scientific research for its potential applications in the field of neuroscience. Its unique chemical structure allows it to interact with the brain's dopamine and norepinephrine receptors, which are involved in regulating mood, motivation, and attention. DFPP has been used in various studies to investigate the role of these receptors in the development of addiction, depression, and other mental disorders.